![molecular formula C16H13N3O3S B4077729 N-1,3-benzothiazol-2-yl-2-(4-nitrophenyl)propanamide](/img/structure/B4077729.png)
N-1,3-benzothiazol-2-yl-2-(4-nitrophenyl)propanamide
Overview
Description
N-1,3-benzothiazol-2-yl-2-(4-nitrophenyl)propanamide, also known as BNPP, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. BNPP is a benzothiazole derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of N-1,3-benzothiazol-2-yl-2-(4-nitrophenyl)propanamide is not fully understood. However, studies have shown that this compound inhibits the activity of various enzymes, including topoisomerase II and carbonic anhydrase. Topoisomerase II is an enzyme that plays a crucial role in DNA replication and cell division. Inhibition of this enzyme can lead to cell death. Carbonic anhydrase is an enzyme that plays a crucial role in the regulation of pH in the body. Inhibition of this enzyme can lead to the death of fungi.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells. Apoptosis is a process of programmed cell death that occurs in multicellular organisms. This compound has also been shown to inhibit the growth of blood vessels, which is crucial for the growth and spread of cancer cells. In addition, this compound has been shown to inhibit the growth of fungi by disrupting their cell wall.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-1,3-benzothiazol-2-yl-2-(4-nitrophenyl)propanamide in lab experiments is its high potency. This compound has been shown to have a higher potency than other anticancer and antifungal agents. However, one of the main limitations of using this compound in lab experiments is its low solubility in water. This can make it difficult to dissolve this compound in aqueous solutions, which can affect its bioavailability.
Future Directions
There are various future directions for the research on N-1,3-benzothiazol-2-yl-2-(4-nitrophenyl)propanamide. One potential direction is the development of this compound derivatives with improved solubility and bioavailability. Another potential direction is the study of the mechanism of action of this compound in more detail. This can help to identify new targets for the development of anticancer and antifungal agents. Furthermore, the potential use of this compound in combination with other anticancer and antifungal agents should be explored. This can help to improve the efficacy of these agents and reduce the risk of drug resistance.
Conclusion
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using various methods and has been extensively studied for its potential use as an anticancer and antifungal agent. This compound has various biochemical and physiological effects and has been shown to inhibit the activity of various enzymes. However, this compound has limitations in terms of its solubility in water. There are various future directions for the research on this compound, including the development of this compound derivatives with improved solubility and bioavailability and the study of its mechanism of action in more detail.
Scientific Research Applications
N-1,3-benzothiazol-2-yl-2-(4-nitrophenyl)propanamide has been extensively studied for its potential applications in various fields. One of the main areas of research has been its use as an anticancer agent. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been studied for its potential use as an antifungal agent. It has been shown to inhibit the growth of various fungi, including Candida albicans and Aspergillus fumigatus.
Properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-2-(4-nitrophenyl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O3S/c1-10(11-6-8-12(9-7-11)19(21)22)15(20)18-16-17-13-4-2-3-5-14(13)23-16/h2-10H,1H3,(H,17,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBQBVHKIMGQJFM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)[N+](=O)[O-])C(=O)NC2=NC3=CC=CC=C3S2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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